Cas no 2171339-80-1 ((3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid)

• Product Name: (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid
• CAS No: 2171339-80-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6258381
• PubChem ID: 165816776
• Update Time: 2025-06-08

(3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid
• EN300-1548802
• (3R)-3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid
• 2171339-80-1

• Inchi： 1S/C27H32N2O5/c1-17(14-25(30)31)29-26(32)19-9-3-2-8-18(19)15-28-27(33)34-16-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,17-19,24H,2-3,8-9,14-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t17-,18?,19?/m1/s1
• InChI Key： QOLCKHUCGZFNNY-LMDPOFIKSA-N
• SMILES： O=C(C1CCCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C)CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid

Introduction to (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic Acid (CAS No. 2171339-80-1)

(3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its intricate molecular structure and potential biological activities. With a CAS number of 2171339-80-1, this compound represents a fusion of advanced synthetic methodologies and pharmacological exploration, making it a subject of considerable interest for researchers aiming to develop novel therapeutic agents.

The molecular architecture of this compound is characterized by its chiral center at the 3-position, which is a critical feature for its pharmacological properties. The presence of a cyclohexyl group attached to an amino function, further modified by a formamide moiety, contributes to its complex three-dimensional structure. This structural complexity not only influences its solubility and metabolic stability but also plays a pivotal role in determining its interactions with biological targets.

The fluoren-9-yl methoxycarbonyl group in the molecule is particularly noteworthy. This moiety is often employed in medicinal chemistry due to its ability to enhance the binding affinity and selectivity of drug candidates. The fluorene scaffold, known for its rigidity and hydrophobicity, provides a stable platform for further functionalization, allowing for the creation of highly specific ligands. Recent studies have highlighted the utility of fluorene-based compounds in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways.

Moreover, the cyclohexyl formamide component of the molecule introduces a hydrogen bond donor and acceptor pair, which is essential for optimal binding interactions with biological targets. The cyclohexyl ring itself can contribute to steric hindrance, helping to fine-tune the compound's affinity for its intended receptor. Such structural features are often meticulously optimized during drug discovery processes to achieve high efficacy and minimal side effects.

In the context of current pharmaceutical research, this compound exemplifies the trend towards designing molecules with multiple functional groups that can simultaneously engage different parts of a biological target. Such multifunctional approaches have shown promise in overcoming drug resistance and improving therapeutic outcomes. For instance, compounds that can modulate both enzyme activity and receptor binding have been reported to exhibit enhanced pharmacological effects.

The synthesis of (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts is often necessary to ensure the correct stereochemical configuration at the crucial chiral center. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of such complex molecules with increasing efficiency.

Recent advancements in computational chemistry have also played a significant role in the design and optimization of this compound. Molecular modeling techniques allow researchers to predict how the molecule will interact with biological targets at the atomic level. This computational approach can significantly reduce the time and cost associated with experimental trials by identifying promising candidates before they are synthesized in the laboratory.

The potential applications of this compound are vast, particularly in the realm of enzyme inhibition and receptor modulation. Enzymes such as kinases, proteases, and phosphodiesterases are key targets in many therapeutic areas, including oncology, immunology, and cardiovascular diseases. By designing molecules that can selectively inhibit these enzymes, researchers aim to develop treatments that are both effective and well-tolerated by patients.

Additionally, the fluorene moiety has been explored for its potential use in imaging applications. Fluorescent probes based on fluorene derivatives have been developed for use in bioluminescence imaging and fluorescence microscopy, allowing researchers to visualize biological processes in real-time with high precision. The versatility of this compound makes it a valuable tool for both therapeutic development and diagnostic applications.

The metabolic stability of (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid is another critical consideration in drug design. A compound must be stable enough to reach its target site within the body while being metabolically degraded at an appropriate rate to avoid accumulation or toxicity. The presence of multiple functional groups can influence metabolic pathways, making it essential to thoroughly evaluate these interactions during preclinical studies.

In conclusion, (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid (CAS No. 2171339-80-1) represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and potential biological activities. Its synthesis requires sophisticated organic methodologies, while its design incorporates principles from computational chemistry and biopharmaceutical optimization. As research continues into novel therapeutic agents, compounds like this one will undoubtedly play a crucial role in addressing unmet medical needs across various disease areas.